Cas no 2098136-30-0 (1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine)
1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine
- 2-(piperidin-2-ylmethyl)-5-(trifluoromethyl)pyrazol-3-amine
- 1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine
-
- Inchi: 1S/C10H15F3N4/c11-10(12,13)8-5-9(14)17(16-8)6-7-3-1-2-4-15-7/h5,7,15H,1-4,6,14H2
- InChI Key: XKHXYXQFXJWNFD-UHFFFAOYSA-N
- SMILES: FC(C1C=C(N)N(CC2CCCCN2)N=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 258
- XLogP3: 1.2
- Topological Polar Surface Area: 55.9
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 359.1±42.0 °C at 760 mmHg
- Flash Point: 171.0±27.9 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P138271-100mg |
1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine |
2098136-30-0 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | P138271-500mg |
1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine |
2098136-30-0 | 500mg |
$ 475.00 | 2022-06-03 | ||
| TRC | P138271-1g |
1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine |
2098136-30-0 | 1g |
$ 730.00 | 2022-06-03 | ||
| Life Chemicals | F2198-5944-0.25g |
1-(piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine |
2098136-30-0 | 95%+ | 0.25g |
$454.0 | 2023-09-06 | |
| Life Chemicals | F2198-5944-0.5g |
1-(piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine |
2098136-30-0 | 95%+ | 0.5g |
$478.0 | 2023-09-06 | |
| Life Chemicals | F2198-5944-1g |
1-(piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine |
2098136-30-0 | 95%+ | 1g |
$504.0 | 2023-09-06 | |
| Life Chemicals | F2198-5944-2.5g |
1-(piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine |
2098136-30-0 | 95%+ | 2.5g |
$1008.0 | 2023-09-06 | |
| Life Chemicals | F2198-5944-5g |
1-(piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine |
2098136-30-0 | 95%+ | 5g |
$1512.0 | 2023-09-06 | |
| Life Chemicals | F2198-5944-10g |
1-(piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine |
2098136-30-0 | 95%+ | 10g |
$2117.0 | 2023-09-06 |
1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine
Introduction to 1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine (CAS No. 2098136-30-0)
1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the CAS number 2098136-30-0, belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their broad spectrum of biological activities. The presence of a piperidine moiety and a trifluoromethyl group in its molecular structure imparts distinct characteristics that make it a promising candidate for further exploration in drug discovery and development.
The molecular structure of 1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a piperidinylmethyl group at the 1-position and a trifluoromethyl group at the 3-position, with an amine group at the 5-position. This arrangement not only contributes to its complex chemical behavior but also opens up numerous possibilities for interactions with biological targets. The pyrazole ring is known for its ability to engage in hydrogen bonding and hydrophobic interactions, while the piperidine moiety enhances solubility and metabolic stability, making it an attractive scaffold for medicinal chemists.
In recent years, there has been a surge in interest regarding fluorinated compounds in pharmaceutical research, primarily due to their enhanced binding affinity, metabolic stability, and pharmacokinetic properties. The incorporation of a trifluoromethyl group into 1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine is particularly noteworthy, as this substituent is known to improve the bioavailability and lipophilicity of drug candidates. This feature has been extensively studied in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.
One of the most compelling aspects of 1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine is its potential as an intermediate in the synthesis of more complex pharmacological agents. The compound's versatile structure allows for further functionalization at multiple sites, enabling chemists to tailor its properties for specific biological applications. For instance, modifications at the amine group can lead to the formation of amides or ureas, which are common motifs in drug molecules. Similarly, the piperidine ring can be further derivatized to introduce additional pharmacophores or improve solubility.
The pharmacological profile of 1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine has been explored in several preclinical studies. These investigations have highlighted its potential as a modulator of various biological pathways. Notably, preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration. The precise mechanisms through which it exerts its effects are still under investigation, but early findings are promising.
The synthesis of 1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with greater efficiency. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in building the desired framework.
Recent developments in computational chemistry have also played a pivotal role in understanding the behavior of 1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine. Molecular modeling studies have provided insights into its interactions with potential biological targets, helping researchers predict its efficacy and selectivity. These computational approaches complement experimental work by offering rapid screening tools for identifying promising derivatives.
The future prospects for 1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine are vast. As our understanding of its pharmacological properties grows, so does the potential for developing novel therapeutic agents based on this scaffold. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible medical benefits. By leveraging cutting-edge technologies and innovative synthetic strategies, we can unlock the full therapeutic potential of this remarkable compound.
In conclusion,1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amineseems poised to make significant contributions to pharmaceutical research in the coming years. Its unique structural features, combined with promising preclinical data, make it a compelling candidate for further exploration. As we continue to unravel its mysteries, this compound holds great promise for advancing our understanding of disease mechanisms and developing new treatments that improve human health.
2098136-30-0 (1-(Piperidin-2-ylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)